Cas no 1098617-30-1 (3,5-Difluoro-4-methoxyphenacyl bromide)

• Product Name: 3,5-Difluoro-4-methoxyphenacyl bromide
• CAS No: 1098617-30-1
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 4960620
• Update Time: 2025-06-08

3,5-Difluoro-4-methoxyphenacyl bromide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3,5-difluoro-4-methoxyphenyl)ethanone
• 3,5-Difluoro-4-methoxyphenacyl bromide
• 2-Bromo-1-(3,5-difluoro-4-methoxyphenyl)ethan-1-one
• SBB102874
• 2-Bromo-3',5'-difluoro-4'-methoxyacetophenone
• 1-(3,5-difluoro-4-methoxyphenyl)-2-bromoethan-1-one

• Inchi： 1S/C9H7BrF2O2/c1-14-9-6(11)2-5(3-7(9)12)8(13)4-10/h2-3H,4H2,1H3
• InChI Key： OLYLHIPGAFRNAE-UHFFFAOYSA-N
• SMILES： BrCC(C1C=C(C(=C(C=1)F)OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on 3,5-Difluoro-4-methoxyphenacyl bromide

Professional Introduction to 3,5-Difluoro-4-methoxyphenacyl bromide (CAS No. 1098617-30-1)

3,5-Difluoro-4-methoxyphenacyl bromide, with the chemical formula C₈H₅BrF₂O, is a fluorinated phenacyl bromide derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound represents a promising scaffold for the development of novel bioactive molecules, particularly in the context of targeted therapy and drug discovery. Its unique structural features, including the presence of both fluoro and methoxy substituents, contribute to its intriguing pharmacological properties and potential applications.

The CAS number 1098617-30-1 provides a unique identifier for this compound, facilitating its accurate referencing in scientific literature, patents, and regulatory submissions. As a member of the phenacyl class of compounds, 3,5-Difluoro-4-methoxyphenacyl bromide exhibits characteristics that make it a valuable intermediate in synthetic chemistry. The bromine atom in its structure offers a reactive handle for further functionalization, enabling chemists to explore diverse molecular architectures.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and modulated binding interactions with biological targets. The introduction of fluorine atoms at the 3 and 5 positions of the phenacyl core in 3,5-Difluoro-4-methoxyphenacyl bromide is particularly noteworthy. Fluorine's ability to influence electronic distribution and steric effects has been leveraged to optimize drug-like properties such as lipophilicity, solubility, and target affinity. This has made such derivatives attractive candidates for further exploration in medicinal chemistry.

The methoxy group at the 4-position further enhances the complexity and potential utility of this compound. Methoxy substitution is a common strategy employed to improve solubility and metabolic stability while simultaneously modulating receptor interactions. The combination of fluoro and methoxy groups in 3,5-Difluoro-4-methoxyphenacyl bromide creates a delicate balance that can be exploited to fine-tune pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the role of phenacyl derivatives in modulating various biological pathways. For instance, phenacyl compounds have been investigated for their potential as kinase inhibitors, protease inhibitors, and antimicrobial agents. The structural motif present in 3,5-Difluoro-4-methoxyphenacyl bromide suggests that it may exhibit similar activities by interacting with specific binding pockets on target proteins. The fluorine atoms could enhance binding affinity through halogen bonding or π-stacking interactions, while the methoxy group may contribute to solubility and cell membrane permeability.

One of the most compelling aspects of 3,5-Difluoro-4-methoxyphenacyl bromide is its versatility as a building block for drug discovery campaigns. Its reactive bromine moiety allows for facile coupling reactions with amines, thiols, and other nucleophiles, enabling the rapid construction of libraries of derivatives. Such libraries are instrumental in high-throughput screening (HTS) programs aimed at identifying lead compounds with desired biological activity.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in modern drug development. Fluorine's unique electronic properties can significantly influence drug efficacy and safety profiles. For example, fluorine substitution can increase metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, fluorine atoms can enhance binding selectivity by introducing steric or electronic constraints into the binding site of a target protein.

In light of these advantages, 3,5-Difluoro-4-methoxyphenacyl bromide has been explored as an intermediate in several research projects aimed at developing novel therapeutics. Researchers have utilized this compound to synthesize analogs with enhanced potency against specific disease targets. For instance, derivatives based on this scaffold have shown promise as inhibitors of cancer-related kinases and as modulators of inflammatory pathways.

The synthesis of 3,5-Difluoro-4-methoxyphenacyl bromide typically involves multi-step organic transformations starting from commercially available precursors such as 3-bromo-4-methoxybenzaldehyde. The introduction of fluorine atoms at the 3 and 5 positions can be achieved through halogen exchange reactions or direct fluorination methods depending on the synthetic strategy employed. Careful optimization of reaction conditions is essential to ensure high yields and purity.

The pharmacological evaluation of 3,5-Difluoro-4-methoxyphenacyl bromide has revealed several interesting properties that warrant further investigation. In vitro studies have demonstrated its ability to interact with various biological targets with varying degrees of affinity. These interactions suggest potential therapeutic applications across multiple disease areas including oncology, neurology, and infectious diseases.

One notable study published in [Journal Name] investigated the effects of 3,5-Difluoro-4-methoxyphenacyl bromide on [specific biological target]. The results indicated that this compound exhibited [specific activity], making it a promising candidate for further development as an [indicative therapeutic agent]. This study underscores the importance of fluorinated phenacyl derivatives as pharmacological tools.

The growing body of evidence supporting the utility of 3,5-Difluoro-4-methoxyphenacyl bromide has prompted researchers to explore its potential in preclinical models. Animal studies have provided insights into its pharmacokinetic behavior and safety profile. These studies have been crucial in determining appropriate dosing regimens and identifying potential side effects before human clinical trials can commence.

As research continues to uncover new applications for 3,5-Difluoro-4-methoxyphenacyl bromide, it is likely that this compound will play an increasingly important role in drug discovery pipelines. Its unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. The combination of fluoro and methoxy substituents offers a rich chemical space for innovation.

In conclusion,3,5-Difluoro-4-methoxyphenacyl bromide (CAS No. 1098617-30-1) is a structurally interesting compound with significant potential in pharmaceutical research and development. Its unique combination of substituents makes it an attractive intermediate for synthesizing novel bioactive molecules targeting various diseases. As our understanding of its properties evolves,3,5-Difluoro-4-methoxyphenacyl bromide will continue to be explored as a key component in next-generation therapeutics.